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Compound of Interest

Compound Name: Tri-O-acetyl-D-[2-13C]glucal

CAS No.: 478529-36-1

Cat. No.: B584031

Get Quote

Part 1: Executive Safety Assessment[1][2]
The Isotope Distinction (Critical)
Stop. Before initiating any radiation safety protocols, verify the label. Tri-O-acetyl-D-[2-
13C]glucal contains Carbon-13 (

).[1]

Status:STABLE ISOTOPE.

Radioactivity:NONE.[1]

Action: Do NOT dispose of this material in radioactive waste streams (e.g.,

or

bins). Doing so will incur unnecessary costs and regulatory non-compliance for your facility.
[1] Treat this strictly as Chemical Waste.
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Chemical Hazard Profile
While the isotopic label is benign, the chemical structure (an acetylated glycal) presents

specific organic hazards.[2]

Parameter Specification Operational Implication

CAS No. 2873-29-2 (Unlabeled parent)

Use parent CAS for waste

manifesting if specific isotope

CAS is not listed in your EHS

software.[1]

Physical State
Solid (Crystalline powder) or

Viscous Oil

May exist as a supercooled

liquid; handle with solids

protocols.[1]

Flash Point >110°C (Combustible)
Not D001 (Ignitable) unless in

flammable solvent.[1]

Reactivity Acid/Base Sensitive

Hydrolysis Risk: In the

presence of moisture and

acids, acetyl groups hydrolyze

to release Acetic Acid, causing

pH drops and potential

pressure buildup in sealed

waste containers.[2]

Toxicity Irritant (Xi)

Standard PPE is mandatory.[1]

Avoid inhalation of dust.[1][3]

[4]

Part 2: Waste Characterization & Segregation
Effective disposal relies on correct waste stream segregation.[2][1] As a Senior Scientist, I

advise against "over-classifying" waste, which complicates incineration.[2]

The "Why" Behind the Protocol
We do not dispose of sugar derivatives down the drain, even if they seem biologically benign.

[2]
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High Biological Oxygen Demand (BOD): Sugar derivatives released into waterways promote

bacterial growth that depletes oxygen, harming aquatic ecosystems.[2]

Hydrolysis Products: As noted, the release of acetic acid can damage plumbing and alter

effluent pH.[2]

Regulatory Compliance: EPA and local regulations generally prohibit the drain disposal of

chemical reagents regardless of toxicity.

Decision Logic for Disposal
Use the following logic flow to determine the correct waste container.

Start: Waste Identification

Is the waste Solid or Liquid?

Is it Pure Chemical or Debris?

Solid

Identify Solvent Matrix

Liquid/Solution

Solid Chemical Waste
(Non-Halogenated)

Expired/Unused Powder

Debris/Sharps Bin
(Chemically Contaminated)

Gloves, Wipes, Syringes

Halogenated Solvent Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent Waste
(e.g., Methanol, Ethyl Acetate)

No Halogens

Click to download full resolution via product page

Figure 1: Waste stream segregation logic for Tri-O-acetyl-D-[2-13C]glucal. Ensure separation

of halogenated solvents if used in extraction.
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Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Substance (Expired or
Excess)
Context: You have a vial of the solid powder that is no longer needed.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible

with organic solids.[1]

Transfer:

Work inside a chemical fume hood to prevent dust inhalation.[1]

Transfer the solid directly into the waste container.

Solvent Rinse: Rinse the original vial with a small amount of acetone or ethanol. Add this

rinse to the Liquid organic waste stream (see Scenario B), NOT the solid bin.

Labeling:

Affix a hazardous waste tag.[2][1]

Chemical Name: "Tri-O-acetyl-D-glucal (Stable Isotope 13C)".[1]

Hazard Checkbox: "Irritant".[2][1]

Note: Explicitly writing "Stable Isotope" prevents confusion during waste pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Context: The glucal is dissolved in a solvent (e.g., Dichloromethane, Methanol) following a

reaction.[2]

Check pH: Before consolidating, dip a pH strip into the solution.[2]

If Acidic (pH < 4): Neutralize with Sodium Bicarbonate (NaHCO₃) to prevent hydrolysis and

pressure buildup in the drum.
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Segregate by Solvent:

Halogenated: If dissolved in DCM or Chloroform -> Red Can (Halogenated Waste).[1]

Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Toluene -> Yellow/Clear Can

(Non-Halogenated Organic).[2][1]

Pour & Seal: Funnel waste into the carboy. Close the cap tightly immediately after use to

prevent volatile emissions.

Scenario C: Spill Management
Context: A vial drops and shatters on the benchtop.

1. Alert Personnel &
Secure Area

2. Don PPE:
Nitrile Gloves, Goggles, Lab Coat

3. Assess State:
Powder vs. Liquid

4a. Powder:
Cover with wet paper towel
to prevent dust. Scoop up.

4b. Liquid:
Cover with absorbent pads

or vermiculite.

5. Clean Surface:
Soap & Water wash.

(Solvents may spread residue)

6. Dispose debris
as Chemical Waste

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.[1][4] Note the specific instruction to use wet

towels for powder to minimize aerosolization.

Part 4: Scientific Integrity & Troubleshooting
Stability & Storage Pre-Disposal
If you are accumulating waste over time, store the waste container in a cool, dry place.[2]

The Mechanism of Failure: Acetyl groups on the glucose ring are "protecting groups." In a

waste container that contains traces of strong acid (e.g., from a previous cleavage step),

these groups will cleave.[2]

The Result: Evolution of heat and acetic acid fumes.
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Prevention: Always segregate strong acid waste from organic synthesis waste, or neutralize

before combining.[2]

Recovery of
Because

enrichment is expensive, verify if your facility has a Recovery Program.[2][1]

High-purity isotope waste is sometimes collected separately for reprocessing by specialized

vendors.[1]

Self-Validation: Check the current market price of the isotope. If the waste contains >1g of

material, contact your lab manager before standard incineration.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

